Cas no 1805175-86-3 (2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid
• CAS No: 1805175-86-3
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883697
• Update Time: 2025-10-28

2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid

• Inchi： 1S/C9H8F3NO2/c1-4-3-13-8(9(11)12)5(7(4)10)2-6(14)15/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： GCLWRTYMJVGRKX-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(C(F)F)C=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid (CAS No. 1805175-86-3)

2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid (CAS No. 1805175-86-3) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of fluorinated heterocyclic compounds, which are increasingly sought after due to their unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms and a carboxylic acid functional group makes this molecule particularly interesting for researchers focusing on drug discovery and crop protection chemicals.

The molecular structure of 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid features a pyridine core substituted with difluoromethyl, fluoro, and methyl groups, along with an acetic acid side chain. This combination of substituents contributes to its enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs. These characteristics are particularly valuable in the development of new therapeutic agents, where fluorine incorporation is known to improve pharmacokinetic properties.

Recent studies have highlighted the growing importance of fluorinated pyridine derivatives in medicinal chemistry. The 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid scaffold shows promise as a building block for kinase inhibitors and anti-inflammatory compounds. Its structural features allow for diverse modifications, making it a versatile intermediate in pharmaceutical synthesis. Researchers are particularly interested in its potential applications for central nervous system disorders and metabolic diseases, areas where fluorinated compounds have demonstrated significant advantages.

In the agrochemical sector, 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid has attracted attention as a potential precursor for next-generation pesticides. The fluorine atoms in its structure contribute to increased lipophilicity and improved membrane permeability, which are crucial properties for effective crop protection agents. With the growing demand for environmentally friendly pesticides that maintain high efficacy at lower application rates, this compound represents an important area of research in sustainable agriculture.

The synthesis of 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid typically involves multi-step fluorination procedures, with careful control of reaction conditions to achieve high purity and yield. Advanced nucleophilic fluorination techniques and transition metal-catalyzed processes are often employed to introduce the various fluorine-containing functional groups. The compound's crystalline nature and moderate solubility in common organic solvents make it relatively easy to handle in laboratory settings.

From a commercial perspective, the market for fluorinated pyridine compounds like 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid is experiencing steady growth. Pharmaceutical companies are investing heavily in fluorine-containing drug candidates, while agricultural chemical producers seek novel fluorine-based active ingredients to address evolving pest resistance issues. The compound's CAS No. 1805175-86-3 serves as a unique identifier in chemical databases and procurement systems, facilitating its use in research and development activities worldwide.

Quality control of 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to verify purity and structural integrity. The compound's stability under various storage conditions is an important consideration for industrial applications, with most suppliers recommending storage in cool, dry environments away from strong oxidizers.

Environmental and safety assessments of 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid indicate that it should be handled with standard laboratory precautions. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical, including gloves and eye protection. The compound's ecological impact and biodegradability are subjects of ongoing research, particularly regarding its potential use in agricultural formulations.

Future research directions for 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid include exploring its utility in material science applications and as a precursor for liquid crystal compounds. The unique electronic properties imparted by its fluorine substituents make it potentially valuable for developing advanced functional materials. Additionally, its potential as a metal-organic framework (MOF) building block is being investigated by materials chemists.

For researchers interested in obtaining 2-(Difluoromethyl)-4-fluoro-5-methylpyridine-3-acetic acid (CAS No. 1805175-86-3), several specialty chemical suppliers offer the compound in various quantities, typically ranging from milligram to kilogram scales. Custom synthesis services are also available for organizations requiring modified derivatives or isotope-labeled versions of this fluorinated pyridine compound.